Imidazo[1,2-a]pyridin-2-ylacetonitrile

• IUPAC Name: 2-imidazo[1,2-a]pyridin-2-ylacetonitrile
• InChI: InChI=1S/C9H7N3/c10-5-4-8-7-12-6-2-1-3-9(12)11-8/h1-3,6-7H,4H2
• InChI Key: CXZHNWWRSSGXHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)CC#N
• Molecular Formula: C9H7N3
• DSSTOX Substance ID: DTXSID40344016
• Molecular Weight: 157.17 g/mol
• CAS No.: 57892-77-0

Description

Imidazo[1,2-a]pyridin-2-ylacetonitrile is a chemical compound with the CAS Number: 57892-77-0. It has a molecular weight of 157.17. This compound is recognized as a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry.

Synthesis Analysis

The synthesis of this compound has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A visible light-photocatalysed functionalization of alkynes/nitrile insertion/cyclization tandem sequence in a microchannel reactor has also been developed.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7N3/c10-5-4-8-7-12-6-2-1-3-9(12)11-8/h1-3,6-7H,4H2.

Chemical Reactions Analysis

The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives. Recent advances in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines have been summarized, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

1. Enzyme Inhibitors and Receptor Ligands Imidazo[1,2-a]pyridin-2-ylacetonitrile, as part of the imidazo[1,2-a]pyridine family, has been studied for its pharmacological properties, particularly as enzyme inhibitors and receptor ligands. These compounds are of growing interest in medicinal chemistry due to their diverse biological activities (Enguehard-Gueiffier & Gueiffier, 2007).

2. Broad Medicinal Applications Imidazo[1,2-a]pyridine derivatives, including this compound, have shown a wide range of applications in medicinal chemistry. They exhibit activities such as anticancer, antimicrobial, antiviral, and more, making them significant in drug discovery and development (Deep et al., 2016).

3. Anticancer Potential Research has highlighted the anticancer activities of imidazo[1,2-a]pyridines, including their roles as inhibitors of various enzymes and tumor cell lines, demonstrating their potential as novel anticancer agents (Goel, Luxami & Paul, 2016).

4. Synthesis and Functionalization The synthesis of imidazo[1,2-a]pyridines, including functionalized derivatives, is crucial for enhancing their biological activity. Recent methods focus on using mild reaction conditions and inexpensive catalysts, which are important for pharmaceutical applications (Ravi & Adimurthy, 2017).

5. Fluorescent Probes for Mercury Ion Certain imidazo[1,2-a]pyridine derivatives, including those synthesized from β-lactam carbenes, have been shown to be efficient fluorescent probes for mercury ions, both in acetonitrile and in buffered aqueous solutions (Shao et al., 2011).

6. Anticholinesterase Activity Imidazo[1,2-a]pyridine-based compounds have shown potential as acetylcholinesterase inhibitors, suggesting their relevance in treatments related to heart and circulatory failures. This study also involved the synthesis of these compounds and their evaluation for pharmaceutical uses (Kwong et al., 2019).

7. Gastric Antisecretory and Cytoprotective Properties Substituted imidazo[1,2-a]pyridines, which include this compound derivatives, have been identified as a novel class of antiulcer agents. These compounds are noted for their gastric antisecretory and cytoprotective properties, potentially involving inhibition of the H+/K+-ATPase enzyme (Kaminski et al., 1985).

Mechanism of Action

While the specific mechanism of action for Imidazo[1,2-a]pyridin-2-ylacetonitrile is not mentioned in the search results, imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Safety and Hazards

While specific safety and hazard information for Imidazo[1,2-a]pyridin-2-ylacetonitrile was not found, general safety measures for handling similar compounds include wearing personal protective equipment, ensuring adequate ventilation, avoiding contact with eyes, skin, or clothing, and avoiding ingestion and inhalation.